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Compound of Interest

Compound Name: MRS1177

Cat. No.: B15572047 Get Quote

A Comprehensive Guide for Researchers,
Scientists, and Drug Development Professionals
This document provides a detailed protocol for the solubilization and use of MRS2500, a potent

and selective antagonist for the P2Y1 receptor, in cell culture applications. Adherence to these

guidelines is crucial for ensuring experimental reproducibility and accuracy.

Note on Receptor Specificity: While the user request mentioned the P2Y6 receptor, MRS2500

is a well-established and highly selective antagonist of the P2Y1 receptor. The following

protocols and information are based on the established pharmacology of MRS2500 as a P2Y1

antagonist.

Data Presentation: Quantitative Summary
For ease of reference, the following table summarizes the key quantitative data for the

preparation and storage of MRS2500 solutions.
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Parameter Value Source(s)

Compound Name MRS2500 tetraammonium salt [1][2]

Molecular Weight ~629.29 g/mol (anhydrous) [1][2]

Primary Solvent Water (sterile, nuclease-free) [1][2][3]

Maximum Stock Concentration 20 mM in water [1][2]

Alternative Max. Stock Conc.
50 mg/mL (79.46 mM) in water

(may require sonication)
[3]

Recommended Stock Conc. 10 mM N/A

Storage of Dry Compound -20°C [1][2]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[3]

Working Concentration

Varies by cell type and

experiment (typically nM to low

µM range)

[4][5]

Experimental Protocols
Preparation of a 10 mM MRS2500 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of MRS2500 tetraammonium

salt.

Materials:

MRS2500 tetraammonium salt powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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0.22 µm sterile syringe filter

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of the stock solution.

Calculate Required Mass: Determine the mass of MRS2500 needed. For example, to

prepare 1 mL of a 10 mM stock solution (assuming a molecular weight of 629.29 g/mol ):

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 629.29 g/mol = 6.29 mg

Weighing: Carefully weigh the calculated amount of MRS2500 powder.

Dissolving:

Add the weighed MRS2500 to a sterile tube.

Add the appropriate volume of sterile, nuclease-free water to achieve a 10 mM

concentration.

Vortex the solution thoroughly until the powder is completely dissolved. If solubility is an

issue, brief sonication may be applied.[3]

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile tube.[3] This is particularly important if the solution is not prepared from sterile

components in a sterile environment.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots to avoid repeated

freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[3]
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Preparation of Working Solutions for Cell Culture
Materials:

10 mM MRS2500 stock solution

Pre-warmed, complete cell culture medium appropriate for your cell line

Procedure:

Thawing: Thaw an aliquot of the 10 mM MRS2500 stock solution at room temperature or on

ice.

Dilution:

Perform serial dilutions of the stock solution in complete cell culture medium to achieve

the desired final working concentration.

For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock:

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Gently mix the working solution by pipetting or inverting the tube.

Application to Cells: Add the freshly prepared working solution to your cell cultures. Ensure

even distribution by gently swirling the culture vessel.

Visualizations
P2Y1 Receptor Signaling Pathway
The P2Y1 receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gαq. Its

activation initiates a signaling cascade leading to various cellular responses.
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Caption: P2Y1 receptor signaling cascade.

Experimental Workflow for MRS2500 Solution
Preparation
This diagram outlines the key steps for preparing MRS2500 solutions for cell culture

experiments.
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Caption: Workflow for preparing MRS2500.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

